Cas no 55252-75-0 (4-Hepten-3-one, 5-hydroxy-2,2,6,6-tetramethyl-)

• Product Name: 4-Hepten-3-one, 5-hydroxy-2,2,6,6-tetramethyl-
• CAS No: 55252-75-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 352429
• PubChem ID: 84639
• Update Time: 2025-04-19

4-Hepten-3-one, 5-hydroxy-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 5-hydroxy-2,2,6,6-tetramethyl-
• 5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
• 55252-75-0
• DTXSID30275805
• 2,2,6,6-tetramethyl-3-hydroxy-hept-3-en-5-one

• Inchi： 1S/C11H20O2/c1-10(2,3)8(12)7-9(13)11(4,5)6/h7,12H,1-6H3
• InChI Key： SOZFXLUMSLXZFW-UHFFFAOYSA-N
• SMILES： OC(=CC(C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds